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Compound Focus: Voreloxin Hydrochloride

CAS No.: 175519-16-1

Cat. No.: S003531

Storage and Stability Specifications

The table below summarizes the key storage parameters for voreloxin to ensure its stability for research use.

Recommended ) -
Container & Stability
Form Storage . Source | Context
Atmosphere Duration
Temperature
Powder -20°C (long term) [1] Protect from light, Not fully defined Manufacturer's SDS
[2]; -20°C store under (2024 revision) [1]
(desiccated) [2] nitrogen [3]
Stock -80°C (long term); Protect from light, 6 months at Manufacturer's SDS
Solution -20°C (short term) [1] store under -80°C; 1 month & product sheet [1]
(DMSO) [3] nitrogen [3] at -20°C [3] [3]
Aqueous Information missing Information Information N/A
Solution missing missing

(PBS)

Stock Solution Preparation Protocol
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Here is a standard methodology for creating stock solutions, based on vendor-provided data [3].

e Calculations: Determine the mass of voreloxin required to achieve your desired concentration and
volume. The molecular weight of the free base is 401.44 g/mol [1] [3].
e Solubility: Voreloxin has limited solubility. In DMSO, a concentration of 2 mg/mL (~4.98 mM) can be
achieved, which may require sonication for full dissolution [3].
e Preparation:
o Use sterile, anhydrous DMSO.
o Gently vortex or sonicate the mixture until the powder is completely dissolved, ensuring a clear
solution.
e Aliquoting: Upon preparation, immediately aliquot the stock solution into single-use vials to minimize
freeze-thaw cycles and exposure to moisture.
e Storage: Clearly label aliquots with the date of preparation and concentration. Store them under the
conditions specified above (-80°C for long-term, -20°C for short-term).

Troubleshooting Common Issues

Problem Potential Cause Solution

Precipitation in Solubility limit exceeded; Ensure final concentration is < 2 mg/mL in

stock solution temperature shock during DMSO. Thaw aliquots gently at room
thawing. temperature.

Loss of Repeated freeze-thaw cycles; Always prepare and use single-use aliquots.

compound degradation due to moisture or  Ensure containers are sealed and opaque.

activity light.

Low experimental Improper storage conditions Verify storage temperature and confirm that

efficacy leading to decomposition. stock solutions are stored under inert gas

(nitrogen) where recommended.

Experimental Considerations

e Documentation: Meticulously record the date of stock solution preparation, batch number of the
powder, and exact storage conditions for every experiment.

¢ Quality Control: If experimental results are inconsistent, consider preparing a fresh stock solution
from powder to rule out degradation as a factor.
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¢ In-Vivo Formulations: Note that for animal studies, voreloxin is often formulated in a vehicle of
0.17% methanesulfonic acid in 5% sorbitol for intravenous administration [4].

To help visualize the workflow for managing voreloxin stock solutions, the following diagram outlines the

key steps from preparation to use.

Start: Voreloxin Powder
Store at -20°C, desiccated

Prepare Stock Solution
in anhydrous DMSO
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single-use vials

Short-Term Storage Long-Term Storage
-20°C -80°C, protected from light
(Stable ~1 month) (Stable ~6 months)
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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